Cas no 131867-00-0 (1,2-Propanediamine,N2-[2-(3-methyl-1-piperazinyl)ethyl]-)

1,2-Propanediamine,N2-[2-(3-methyl-1-piperazinyl)ethyl]- structure
131867-00-0 structure
Product Name:1,2-Propanediamine,N2-[2-(3-methyl-1-piperazinyl)ethyl]-
CAS No:131867-00-0
MF:C10H24N4
MW:200.324361801147
CID:158166
PubChem ID:86232
Update Time:2025-04-19

1,2-Propanediamine,N2-[2-(3-methyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediamine,N2-[2-(3-methyl-1-piperazinyl)ethyl]-
    • 2-N-[2-(3-methylpiperazin-1-yl)ethyl]propane-1,2-diamine
    • 1,2-propanediamine, N~2~-[2-(3-methyl-1-piperazinyl)ethyl]-
    • 1,2-Propanediamine, N2-(2-(3-methyl-1-piperazinyl)ethyl)-
    • N~2~-[2-(3-Methylpiperazin-1-yl)ethyl]propane-1,2-diamine
    • 131867-00-0
    • 1,2-Propanediamine, N2-[2-(3-methyl-1-piperazinyl)ethyl]-
    • 1-(2-(1-Amino-2-propyl)aminoethyl)-3-methylpiperazine
    • DTXSID60888947
    • Inchi: 1S/C10H24N4/c1-9(7-11)12-3-5-14-6-4-13-10(2)8-14/h9-10,12-13H,3-8,11H2,1-2H3
    • InChI Key: RBUMSGHZMAMXDB-UHFFFAOYSA-N
    • SMILES: N1(CCNC(C)CN)CCNC(C)C1

Computed Properties

  • Exact Mass: 200.20032
  • Monoisotopic Mass: 200.200097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.3
  • XLogP3: -0.9

Experimental Properties

  • Density: 0.938
  • Boiling Point: 294°Cat760mmHg
  • Flash Point: 131.6°C
  • Refractive Index: 1.477
  • PSA: 53.32
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